1-(5-cyclopentyl-1H-pyrazol-4-yl)-N-methylmethanamine
Overview
Description
1-(5-cyclopentyl-1H-pyrazol-4-yl)-N-methylmethanamine (also known as 1-CPMM) is a novel compound with a wide range of applications in scientific research. It is a cyclic aminopyridine derivative, which is a type of organic compound that has been studied extensively in recent years due to its potential as a therapeutic agent. 1-CPMM has been found to have a variety of effects on the human body, including anti-inflammatory, anti-cancer, and neuroprotective properties. In addition, 1-CPMM has been studied for its use in laboratory experiments, where it has been found to be useful for studying the effects of various compounds on the body.
Scientific Research Applications
Pyrazole Derivatives in Medical Chemistry
Subheading : Medicinal and Biological Applications1-(5-cyclopentyl-1H-pyrazol-4-yl)-N-methylmethanamine shares a pyrazole core, which is a significant structure in medicinal chemistry, especially in the development of COX-2 inhibitors. One landmark compound, celecoxib, was developed from extensive structure-activity relationship work within the 1,5-diarylpyrazole series, demonstrating the relevance of pyrazole derivatives in creating therapeutic agents (Penning et al., 1997).
Pyrazole Derivatives in Chemical Research
Subheading : Chemical Reactivity and Structural DiversityThe reactivity of similar pyrazole compounds with cyclohexylamine leads to products with distinct molecular structures based on the aryl substituent, showcasing the versatility and structural diversity of pyrazole derivatives in chemical synthesis. The structural variation influences properties like hydrogen bonding and molecular geometry, which are crucial for the compound's behavior and potential applications (Orrego Hernandez et al., 2015).
properties
IUPAC Name |
1-(5-cyclopentyl-1H-pyrazol-4-yl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c1-11-6-9-7-12-13-10(9)8-4-2-3-5-8/h7-8,11H,2-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDYDAWPBEIVSHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(NN=C1)C2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
